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Compound of Interest

Compound Name: 2,3-Dibromonaphthalene

Cat. No.: B089205 Get Quote

An In-depth Technical Guide to 2,3-
Dibromonaphthalene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2,3-dibromonaphthalene, a key intermediate in the synthesis of advanced

materials. This document is intended for researchers, scientists, and professionals in drug

development and materials science who require detailed technical information for their work.

Chemical Identity and Physical Properties
2,3-Dibromonaphthalene is a dihalogenated polycyclic aromatic hydrocarbon. It is a white to

off-white crystalline solid at room temperature.[1] Its core structure consists of a naphthalene

ring substituted with two bromine atoms at the 2 and 3 positions.

Table 1: Physical and Chemical Properties of 2,3-Dibromonaphthalene
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Property Value Source(s)

Molecular Formula C₁₀H₆Br₂ [2]

Molecular Weight 285.96 g/mol [2]

CAS Number 13214-70-5 [2]

Appearance
White to off-white

powder/crystals
[1]

Melting Point 142 °C [1]

Boiling Point 341.7 °C (Predicted) No primary source found

Purity >98% [1]

Solubility
Quantitative solubility data for 2,3-dibromonaphthalene in various organic solvents is not

readily available in published literature. However, based on the principle of "like dissolves like,"

its nonpolar aromatic structure suggests good solubility in nonpolar and moderately polar

organic solvents. It is expected to be poorly soluble in water.

Table 2: Qualitative Solubility Profile of 2,3-Dibromonaphthalene

Solvent Class Predicted Solubility

Aromatic Hydrocarbons (e.g., Toluene,

Benzene)
Soluble

Halogenated Solvents (e.g., Dichloromethane,

Chloroform)
Soluble

Ethers (e.g., Tetrahydrofuran, Diethyl ether) Soluble

Polar Aprotic Solvents (e.g., Acetone,

Acetonitrile)
Moderately Soluble

Alcohols (e.g., Methanol, Ethanol) Sparingly Soluble

Water Insoluble
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Spectral Data
The following tables summarize the key spectral data for 2,3-dibromonaphthalene, which are

crucial for its identification and characterization.

Table 3: 1H and 13C NMR Spectral Data

Nucleus
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Assignment

¹H NMR ~7.5-7.9 m Aromatic Protons

¹³C NMR ~120-135
Aromatic

Carbons

Note: Specific peak assignments from experimental data were not available in the searched

literature. The provided ranges are typical for aromatic compounds of this type.

Table 4: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹) Assignment

3050-3100 Aromatic C-H stretch

1500-1600 Aromatic C=C stretch

~750 C-Br stretch

Note: This represents typical absorption bands. Detailed peak lists can be found in spectral

databases such as the NIST WebBook.[3]

Table 5: Mass Spectrometry Data
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m/z Interpretation

284, 286, 288

Molecular ion peaks (M, M+2, M+4) due to the

presence of two bromine isotopes (⁷⁹Br and

⁸¹Br)

205, 207 [M-Br]⁺ fragment

126 [M-2Br]⁺ fragment

Note: The characteristic isotopic pattern of bromine is a key feature in the mass spectrum of

this compound.[4]

Experimental Protocols
Synthesis of 2,3-Dibromonaphthalene
A common method for the synthesis of 2,3-dibromonaphthalene involves the diazotization of

1,4-diamino-2,3-dibromonaphthalene followed by a Sandmeyer-type reaction.[5]

Reaction Scheme:

1,4-Diamino-2,3-dibromonaphthalene 1. NaNO₂, H₂SO₄, 0-5 °C
2. CuSO₄, Ethanol, 65 °C 2,3-Dibromonaphthalene

Click to download full resolution via product page

Caption: Synthetic pathway for 2,3-Dibromonaphthalene.

Detailed Methodology:

Diazotization: 1,4-Diamino-2,3-dibromonaphthalene is dissolved in an ethanol solution

containing concentrated sulfuric acid and copper(II) sulfate pentahydrate. The mixture is

heated to approximately 65 °C.

Sandmeyer Reaction: The solution is then cooled to 0-5 °C, and an aqueous solution of

sodium nitrite is added dropwise while maintaining the low temperature.
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Work-up: After the addition is complete, the reaction mixture is stirred at 0-5 °C. The resulting

precipitate, crude 2,3-dibromonaphthalene, is collected by suction filtration.

Purification: The crude product can be purified by recrystallization from a suitable solvent

such as ethyl acetate to yield high-purity 2,3-dibromonaphthalene (≥99.5%).[5]

Chemical Reactivity and Applications
2,3-Dibromonaphthalene serves as a versatile building block in organic synthesis, primarily

due to the reactivity of its carbon-bromine bonds.

Cross-Coupling Reactions: The bromine substituents can readily participate in various

palladium-catalyzed cross-coupling reactions, such as Suzuki, Stille, and Sonogashira

couplings. These reactions allow for the introduction of a wide range of functional groups and

the construction of more complex molecular architectures.

Intermediate in Materials Science: It is a key intermediate in the synthesis of organic

electronic materials.[1] Its rigid naphthalene core and the potential for functionalization make

it suitable for creating materials used in organic light-emitting diodes (OLEDs), organic field-

effect transistors (OFETs), and organic photovoltaics (OPVs).

Host for Fluorescent Molecules: The crystal structure of 2,3-dibromonaphthalene exhibits a

herringbone packing, making it an effective host matrix for single-molecule spectroscopy

studies of fluorescent polycyclic aromatic hydrocarbons.[1]

2,3-Dibromonaphthalene

Organic Electronics
(OLEDs, OFETs, OPVs) Functional Dyes Host for Fluorescent

Molecules
Complex Polycyclic

Aromatic Hydrocarbons

Click to download full resolution via product page

Caption: Key application areas of 2,3-Dibromonaphthalene.
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Toxicological and Safety Information
Comprehensive toxicological data for 2,3-dibromonaphthalene is limited. The available safety

data sheets indicate that it causes skin and eye irritation.[2] There is a lack of specific data on

its carcinogenicity, mutagenicity, and reproductive toxicity.

Table 6: GHS Hazard Information

Hazard Class Hazard Statement

Skin Corrosion/Irritation H315: Causes skin irritation

Serious Eye Damage/Irritation H319: Causes serious eye irritation

Source: European Chemicals Agency (ECHA)[2]

Due to the lack of specific toxicological studies on 2,3-dibromonaphthalene, it is prudent to

handle this compound with care, using appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat. All work should be conducted in a well-

ventilated fume hood.

For context, the toxicology of the parent compound, naphthalene, has been more extensively

studied. Naphthalene is classified as a possible human carcinogen by the International Agency

for Research on Cancer (IARC).[6] However, the toxicological profile of 2,3-
dibromonaphthalene may differ significantly due to the presence of the bromine substituents.

Conclusion
2,3-Dibromonaphthalene is a valuable and versatile chemical intermediate with significant

applications in the field of materials science, particularly for the development of organic

electronic devices. This guide has summarized its key physical and chemical properties,

provided an overview of its synthesis and reactivity, and highlighted the current state of its

toxicological assessment. While there are gaps in the quantitative solubility and comprehensive

toxicological data, the information presented here provides a solid foundation for researchers

and scientists working with this compound. Further research into its quantitative properties and

biological effects would be beneficial for expanding its applications and ensuring its safe

handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

